
(R)-DTBM-SEGPHOS: A Comprehensive
Technical Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-Dtbm-segphos

Cat. No.: B3421172 Get Quote

(R)-DTBM-SEGPHOS, a bulky and electron-rich chiral phosphine ligand, is a cornerstone in

modern asymmetric catalysis, facilitating a myriad of enantioselective transformations. Its

intricate structure and high efficacy, however, necessitate a thorough understanding of its

safety and handling protocols to ensure the well-being of researchers and the integrity of

experimental outcomes. This technical guide provides an in-depth overview of the safety,

handling, and disposal of (R)-DTBM-SEGPHOS, tailored for professionals in research,

development, and drug discovery.

Chemical and Physical Properties
(R)-DTBM-SEGPHOS, systematically named (R)-(−)-5,5′-Bis[di(3,5-di-tert-butyl-4-

methoxyphenyl)phosphino]-4,4′-bi-1,3-benzodioxole, is a white to off-white powder.[1] Its key

physical and chemical properties are summarized below.
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Property Value Reference

CAS Number 566940-03-2 [1][2]

Molecular Formula C₇₄H₁₀₀O₈P₂ [2]

Molecular Weight 1179.53 g/mol [2]

Melting Point 126-128 °C [1]

Form Powder [2]

Storage Temperature 2-8°C, under inert gas [1]

Air Sensitivity Air sensitive [3]

Combustibility
Combustible Solid (Storage

Class 11)
[2]

Hazard Identification and GHS Classification
(R)-DTBM-SEGPHOS is classified as a hazardous substance according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards

are associated with its irritant properties.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritation GHS07 Warning
H315: Causes skin

irritation

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation

Respiratory Tract

Irritation
GHS07 Warning

H335: May cause

respiratory irritation

(Data sourced from multiple supplier safety data sheets)

Toxicological Information
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Detailed toxicological studies on (R)-DTBM-SEGPHOS are not readily available in the public

domain. However, based on its GHS classification and the general properties of phosphine

ligands, the following toxicological effects can be anticipated:

Acute Effects: Direct contact with the powder or its solutions can cause irritation to the skin

and serious irritation to the eyes. Inhalation of the dust may lead to irritation of the respiratory

tract, causing symptoms such as coughing and shortness of breath.

Chronic Effects: No specific data on the long-term toxicological effects of (R)-DTBM-
SEGPHOS is available. As a general precaution, chronic exposure should be avoided.

Safe Handling and Personal Protective Equipment
(PPE)
Due to its irritant nature and air sensitivity, strict adherence to safe handling protocols is

mandatory.
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Workflow for Safe Handling of (R)-DTBM-SEGPHOS

Preparation

Handling

Post-Handling

Work in a well-ventilated fume hood or glovebox.

Don appropriate PPE:
- Safety goggles with side shields

- Chemical-resistant gloves (e.g., nitrile)
- Laboratory coat

Weigh in a fume hood or glovebox to avoid dust inhalation.

Proceed to handling

Handle solutions with care to avoid splashes.

For air-sensitive reactions, handle under an inert atmosphere (e.g., nitrogen or argon).

Store in a tightly sealed container in a refrigerator (2-8°C) under inert gas.

After use

Decontaminate work surfaces after use.

Dispose of waste according to institutional and local regulations.
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Safe Handling Workflow for (R)-Dtbm-segphos
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Experimental Protocol: General Handling
Preparation: Before handling, ensure that a chemical fume hood or glovebox is in proper

working order. Have all necessary equipment and reagents readily available.

Personal Protective Equipment (PPE): At a minimum, wear safety goggles with side shields,

a flame-retardant laboratory coat, and chemical-resistant gloves (nitrile gloves are a suitable

option for incidental contact).

Weighing and Transfer: To prevent inhalation of the fine powder, weighing and transfer of the

solid material should always be performed within a fume hood or a glovebox.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Inert Atmosphere Techniques: For reactions sensitive to air, standard Schlenk line or

glovebox techniques should be employed to handle (R)-DTBM-SEGPHOS and its solutions.

Post-Handling: After use, ensure the container is tightly sealed and stored under an inert

atmosphere in a refrigerator. Clean the work area thoroughly.

Spill Management and First Aid
In the event of a spill or exposure, immediate and appropriate action is crucial.
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Spill and Exposure Response Flowchart

Spill Response Personal Exposure

Spill Occurs

Evacuate the immediate area if the spill is large or in a poorly ventilated space. Inhalation:
Move to fresh air. Seek medical attention if symptoms persist.

If exposure occurs

Skin Contact:
Remove contaminated clothing. Wash affected area with soap and water for at least 15 minutes.

Eye Contact:
Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek immediate medical attention.

Wear appropriate PPE (respirator for large spills).

Contain the spill with absorbent material (e.g., vermiculite, sand).

Carefully sweep the solid or absorb the solution and place it in a sealed container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Click to download full resolution via product page

Emergency Response for Spills and Exposure

Experimental Protocol: Spill Cleanup
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Evacuation and Ventilation: For small spills, ensure the area is well-ventilated. For larger

spills, evacuate the area and prevent re-entry.

Containment: Cover the spill with an inert absorbent material such as sand or vermiculite.

Collection: Carefully sweep the contained material into a designated, labeled waste

container. Avoid generating dust.

Decontamination: Clean the spill area with a cloth dampened with a suitable solvent (e.g.,

isopropanol, ethanol), followed by a thorough wash with soap and water.

Waste Disposal: Dispose of the collected waste and cleaning materials as hazardous

chemical waste in accordance with local and institutional regulations.

Reactivity and Stability
(R)-DTBM-SEGPHOS is a combustible solid and is sensitive to air.

Condition/Substance Reactivity/Incompatibility

Air
Sensitive; may oxidize, especially in the

presence of moisture.

Strong Oxidizing Agents Incompatible; may react vigorously.

Heat
Combustible solid. Avoid exposure to high heat

and open flames.

Hazardous Decomposition Products

Upon combustion, may produce carbon

monoxide, carbon dioxide, and oxides of

phosphorus.

Storage and Disposal
Proper storage and disposal are critical to maintaining the integrity of the ligand and ensuring

safety.

Storage
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Store in a cool, dry, and well-ventilated area.

Keep the container tightly sealed.

Store under an inert atmosphere (nitrogen or argon is recommended).

The recommended storage temperature is 2-8°C.[1]

Disposal
Dispose of unused (R)-DTBM-SEGPHOS and its contaminated materials as hazardous

waste.

Follow all federal, state, and local regulations for hazardous waste disposal.

Do not dispose of down the drain or in regular trash.

This technical guide provides a framework for the safe handling and use of (R)-DTBM-
SEGPHOS. It is imperative that all users consult their institution's specific safety guidelines and

the most recent Safety Data Sheet (SDS) from the supplier before commencing any work with

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3421172?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

